Cas no 89967-18-0 (2-methyl-6-propyl-3,4-dihydropyrimidin-4-one)

2-Methyl-6-propyl-3,4-dihydropyrimidin-4-one is a heterocyclic organic compound featuring a dihydropyrimidinone core structure with methyl and propyl substituents. This compound is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. Its rigid scaffold allows for selective functionalization, enabling applications in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. The presence of both alkyl groups enhances lipophilicity, which may improve membrane permeability in biological systems. The compound's stability under standard conditions makes it suitable for further derivatization or as a building block in multicomponent reactions.

2-methyl-6-propyl-3,4-dihydropyrimidin-4-one structure

89967-18-0 structure

Product Name:2-methyl-6-propyl-3,4-dihydropyrimidin-4-one

CAS No:89967-18-0

MF:C₈H₁₂N₂O

MW:152.193681716919

CID:712583

PubChem ID:135624230

Update Time:2026-04-29

2-methyl-6-propyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 4(3H)-Pyrimidinone,2-methyl-6-propyl-
- 2-methyl-6-propyl-1H-pyrimidin-4-one
- 2-methyl-6-propyl-4(3H)-Pyrimidinone
- 4-PROPYL-6-HYDROXY-2-METHYLPYRIMIDINE
- 2-methyl-6-propyl-3H-pyrimidin-4-one
- 4-Hydroxy-2-methyl-6-propyl-pyrimidin
- 6-n-Propyl-2-methyl-4-hydroxypyrimidine
- 2-methyl-6-propyl-3,4-dihydropyrimidin-4-one

Computed Properties

Exact Mass: 152.09500
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 0.4

Experimental Properties

Density: 1.087
Boiling Point: 264.7°C at 760 mmHg
Flash Point: 113.9°C
Refractive Index: 1.531
PSA: 46.01000
LogP: 1.44310

2-methyl-6-propyl-3,4-dihydropyrimidin-4-one Pricemore >>

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